2-(Isopropylsulfonyl)-5-nitrobenzonitrile

• CAS No.: 918813-36-2
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 5-nitro-2-propan-2-ylsulfonylbenzonitrile
• InChI: InChI=1S/C10H10N2O4S/c1-7(2)17(15,16)10-4-3-9(12(13)14)5-8(10)6-11/h3-5,7H,1-2H3
• InChI Key: ONRQRVYWFAKIDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C=C(C=C1)[N+](=O)[O-])C#N

Description

2-(Isopropylsulfonyl)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C10H10N2O4S and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a procedure analogous to that used to prepare 6A, 2-fluoro-5-nitrobenzonitrile (2.50 g, 15.6 mmol) was reacted with isopropylthiol and oxidized with mCPBA to afford 9A (3.04 g, 91%) as a white solid. 1H NMR (400 MHz, CDCl3) δ 1.40 (d, J=7.03 Hz, 6 H), 3.55-3.76 (m, 1 H), 8.38 (d, J=8.35 Hz, 1 H), 8.63 (dd, J=8.79, 2.20 Hz, 1 H), 8.74 (d, J=2.64 Hz, 1 H).